![molecular formula C6H11ClN2O B1431337 2,6-Diazaspiro[3.4]octan-7-one hydrochloride CAS No. 1956355-12-6](/img/structure/B1431337.png)
2,6-Diazaspiro[3.4]octan-7-one hydrochloride
Overview
Description
“2,6-Diazaspiro[3.4]octan-7-one hydrochloride” is a chemical compound with the CAS Number: 1956355-12-6 . It has a molecular weight of 162.62 and its IUPAC name is 2,6-diazaspiro[3.4]octan-7-one hydrochloride .
Synthesis Analysis
Based on the recently elucidated co-crystal structure of σ1R with 4-IBP, a series of σ1R antagonists harboring the 2,6-diazaspiro[3.4]octan-7-one scaffold were designed and developed . The detailed structure-activity relationship study led to the identification of potent σ1R antagonists .Molecular Structure Analysis
The Inchi Code for “2,6-Diazaspiro[3.4]octan-7-one hydrochloride” is 1S/C6H10N2O.ClH/c9-5-1-6(4-8-5)2-7-3-6;/h7H,1-4H2,(H,8,9);1H .Physical And Chemical Properties Analysis
“2,6-Diazaspiro[3.4]octan-7-one hydrochloride” is a solid at room temperature .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “2,6-Diazaspiro[3.4]octan-7-one hydrochloride,” focusing on unique applications:
Sigma-1 Receptor Antagonism
This compound has been identified as a potent sigma-1 receptor (σ1R) antagonist. It has shown promise in enhancing the antinociceptive effect of morphine and rescuing morphine tolerance, which could have significant implications for pain management and opioid use .
Molecular Scaffold for Drug Development
The 2,6-diazaspiro[3.4]octan-7-one scaffold is being utilized in the design and development of new σ1R antagonists, following the elucidation of the co-crystal structure of σ1R with 4-IBP. This highlights its role as a valuable molecular framework in medicinal chemistry .
Synthesis of Triazole Derivatives
The compound serves as a building block for the synthesis of a variety of azole derivatives, including triazoles. This process involves the conversion of hydrazine carbothioamide into triazole using base and Raney nickel, demonstrating its versatility in chemical synthesis .
Nitrofuran Carboxamide Chemotype Exploration
A set of compounds based on the nitrofuran carboxamide chemotype has been elaborated from this diazaspiro octane building block. This exploration includes diverse variants of the molecular periphery, indicating its potential in the development of new therapeutic agents .
Future Directions
properties
IUPAC Name |
2,6-diazaspiro[3.4]octan-7-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O.ClH/c9-5-1-6(4-8-5)2-7-3-6;/h7H,1-4H2,(H,8,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXHFTLCRQIGGIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NCC12CNC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Diazaspiro[3.4]octan-7-one hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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